Cas no 1248276-86-9 (N-Ethyl-N',N'-dimethyl-cyclohexane-1,2-diamine)

N-Ethyl-N',N'-dimethyl-cyclohexane-1,2-diamine is a chiral diamine compound characterized by its cyclohexane backbone and asymmetric substitution pattern. This structure imparts steric and electronic properties suitable for applications in asymmetric catalysis, particularly in metal-ligand complexes for enantioselective transformations. The ethyl and dimethyl substituents enhance ligand tunability, enabling fine control over reactivity and selectivity. Its rigid cyclohexane framework contributes to stability under reaction conditions, while the chelating diamine moiety facilitates coordination with transition metals. This compound is valued in synthetic chemistry for its potential to improve stereochemical outcomes in C-C bond-forming reactions, hydrogenations, and other catalytic processes.
N-Ethyl-N',N'-dimethyl-cyclohexane-1,2-diamine structure
1248276-86-9 structure
Product Name:N-Ethyl-N',N'-dimethyl-cyclohexane-1,2-diamine
CAS No:1248276-86-9
MF:C10H22N2
MW:170.295082569122
CID:4564510
Update Time:2025-08-05

N-Ethyl-N',N'-dimethyl-cyclohexane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • N-Ethyl-N',N'-diMethyl-cyclohexane-1,2-diaMine
    • 1-N-ethyl-2-N,2-N-dimethylcyclohexane-1,2-diamine
    • N1-ethyl-N2,N2-dimethylcyclohexane-1,2-diamine
    • N-Ethyl-N',N'-dimethyl-cyclohexane-1,2-diamine
    • Inchi: 1S/C10H22N2/c1-4-11-9-7-5-6-8-10(9)12(2)3/h9-11H,4-8H2,1-3H3
    • InChI Key: QMPRWGGPDFGRGV-UHFFFAOYSA-N
    • SMILES: C1(N(C)C)CCCCC1NCC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3

Experimental Properties

  • Density: 0.9±0.1 g/cm3
  • Boiling Point: 219.6±8.0 °C at 760 mmHg
  • Flash Point: 65.4±9.4 °C
  • Vapor Pressure: 0.1±0.4 mmHg at 25°C

N-Ethyl-N',N'-dimethyl-cyclohexane-1,2-diamine Security Information

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Additional information on N-Ethyl-N',N'-dimethyl-cyclohexane-1,2-diamine

N-Ethyl-N',N'-dimethyl-cyclohexane-1,2-diamine: A Comprehensive Overview

N-Ethyl-N',N'-dimethyl-cyclohexane-1,2-diamine, also known by its CAS number 1248276-86-9, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its cyclohexane ring structure with two amine groups, has gained attention due to its unique chemical properties and potential for use in advanced materials and pharmaceuticals.

The molecular structure of N-Ethyl-N',N'-dimethyl-cyclohexane-1,2-diamine consists of a cyclohexane ring with two substituted amine groups at the 1 and 2 positions. One of the amine groups is ethyl-substituted, while the other is dimethyl-substituted, giving the compound its distinctive name. This structural arrangement imparts the compound with both hydrophobic and hydrophilic characteristics, making it suitable for a wide range of applications.

Recent studies have highlighted the potential of N-Ethyl-N',N'-dimethyl-cyclohexane-1,2-diamine in the synthesis of advanced materials such as polymers and ceramics. Its ability to act as a cross-linking agent has been explored in polymer chemistry, where it enhances the mechanical properties of materials by forming strong intermolecular bonds. Additionally, researchers have investigated its role in drug delivery systems, where its amphiphilic nature allows for the encapsulation and controlled release of therapeutic agents.

In terms of synthesis, N-Ethyl-N',N'-dimethyl-cyclohexane-1,2-diamine can be prepared through various methods, including nucleophilic substitution and reductive amination. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for industrial applications. The development of scalable synthesis routes has further enhanced its viability as a raw material in large-scale production processes.

The application of N-Ethyl-N',N'-dimethyl-cyclohexane-1,2-diamine extends into catalysis as well. Its ability to coordinate with metal ions makes it a promising candidate for use as a ligand in homogeneous catalysis. Recent research has demonstrated its effectiveness in facilitating key reactions such as hydrogenation and oxidation, underscoring its potential in green chemistry and sustainable chemical processes.

From an environmental standpoint, the biodegradability and toxicity profiles of N-Ethyl-N',N'-dimethyl-cyclohexane-1,2-diamine have been subjects of recent studies. These investigations aim to assess its safety for use in consumer products and industrial settings. Preliminary findings suggest that under controlled conditions, the compound exhibits low toxicity to aquatic organisms, which aligns with current trends toward eco-friendly chemical solutions.

In conclusion, N-Ethyl-N',N'-dimethyl-cyclohexane-1,2-diamine (CAS No. 1248276-86-9) stands out as a multifaceted compound with promising applications across diverse industries. Its unique chemical properties and recent advancements in synthesis and application techniques position it as a valuable asset in modern chemistry research and development.

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